4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C18H19ClN2O3S/c1-4-11-21(25(3,23)24)16-9-6-14(7-10-16)18(22)20-15-8-5-13(2)17(19)12-15/h4-10,12H,1,11H2,2-3H3,(H,20,22)
• InChI Key: AGXOCMNJVORCNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)N(CC=C)S(=O)(=O)C)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide, also known as AMTB, is a selective antagonist of the transient receptor potential ankyrin 1 (TRPA1) ion channel. TRPA1 channels are expressed in various sensory neurons and play a crucial role in pain and inflammation. AMTB has been extensively studied for its potential therapeutic applications in pain management and inflammation.

Mechanism of Action

TRPA1 channels are activated by various stimuli, including reactive oxygen species, irritants, and temperature changes. Activation of TRPA1 channels leads to the influx of calcium ions, which triggers the release of pro-inflammatory mediators and the activation of nociceptive neurons. 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide selectively blocks TRPA1 channels by binding to a specific site on the channel, thereby preventing calcium influx and reducing the release of pro-inflammatory mediators.
Biochemical and Physiological Effects
4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide has been shown to reduce pain and inflammation in various animal models of nociception and inflammation. In a rat model of inflammatory pain, 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide was found to reduce pain behavior induced by the injection of formalin. In a mouse model of neuropathic pain, 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide was found to reduce mechanical allodynia induced by chronic constriction injury. 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide has also been shown to reduce inflammation in a mouse model of acute lung injury induced by lipopolysaccharide.

Advantages and Limitations for Lab Experiments

4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide is a selective TRPA1 antagonist, which makes it a valuable tool for studying the role of TRPA1 channels in pain and inflammation. However, one limitation of 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide is its relatively low potency, which may require higher concentrations for effective inhibition of TRPA1 channels. Another limitation is the potential for off-target effects, as 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide may interact with other ion channels or receptors at higher concentrations.

Future Directions

Further research is needed to fully understand the therapeutic potential of 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide in pain and inflammatory disorders. One future direction is to investigate the efficacy of 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide in human clinical trials for various pain and inflammatory disorders. Another direction is to explore the potential for combination therapy with other TRP channel modulators or non-steroidal anti-inflammatory drugs. Additionally, further studies are needed to elucidate the precise mechanisms underlying the anti-nociceptive and anti-inflammatory effects of 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide.

Scientific Research Applications

4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide has been extensively studied for its potential therapeutic applications in pain management and inflammation. TRPA1 channels play a crucial role in nociception and inflammation, and their modulation has been identified as a potential therapeutic target for various pain and inflammatory disorders. 4-[allyl(methylsulfonyl)amino]-N-(3-chloro-4-methylphenyl)benzamide has been shown to selectively block TRPA1 channels, thereby reducing pain and inflammation.